amine hydrochloride CAS No. 2648965-78-8](/img/no-structure.png)
[(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl](methyl)amine hydrochloride
Description
The compound “(4-iodo-1-methyl-1H-pyrazol-5-yl)methylamine hydrochloride” is a derivative of 4-Iodo-1-methyl-1H-pyrazole . Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties .
Molecular Structure Analysis
The molecular structure of 4-Iodo-1-methyl-1H-pyrazole, a related compound, consists of a five-membered ring with two nitrogen atoms and one iodine atom attached to the carbon atoms . The exact molecular structure of “(4-iodo-1-methyl-1H-pyrazol-5-yl)methylamine hydrochloride” would need to be determined through further analysis.Physical and Chemical Properties Analysis
The physical and chemical properties of 4-Iodo-1-methyl-1H-pyrazole, a related compound, include a melting point of 61-67 °C, a boiling point of 105-106 °C (Press: 15 Torr), and a density of 2.07±0.1 g/cm3 (Predicted) . It is soluble in methanol . The exact properties of “(4-iodo-1-methyl-1H-pyrazol-5-yl)methylamine hydrochloride” may vary.Safety and Hazards
Future Directions
The future directions for research on “(4-iodo-1-methyl-1H-pyrazol-5-yl)methylamine hydrochloride” and related compounds could involve further exploration of their synthesis methods, molecular structure analysis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, their potential applications in medicinal chemistry could be explored further .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl](methyl)amine hydrochloride involves the reaction of 4-iodo-1-methyl-1H-pyrazole with formaldehyde and methylamine, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-iodo-1-methyl-1H-pyrazole", "Formaldehyde", "Methylamine" ], "Reaction": [ "Step 1: 4-iodo-1-methyl-1H-pyrazole is reacted with formaldehyde in the presence of a base catalyst to form [(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]ene.", "Step 2: [(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl]ene is then reacted with methylamine to form [(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl](methyl)amine.", "Step 3: Hydrochloric acid is added to the reaction mixture to form the hydrochloride salt of [(4-iodo-1-methyl-1H-pyrazol-5-yl)methyl](methyl)amine." ] } | |
CAS No. |
2648965-78-8 |
Molecular Formula |
C6H11ClIN3 |
Molecular Weight |
287.5 |
Purity |
93 |
Origin of Product |
United States |
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